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Compound of Interest

Bis(ethylamino)-tert-butylamino-s-
Compound Name: o
triazine

Cat. No.: B042745

Technical Support Center: Optimization of
Terbuthylazine Spray Application

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQSs) for researchers, scientists, and drug development professionals working with
Bis(ethylamino)-tert-butylamino-s-triazine, commonly known as Terbuthylazine. The
information is designed to address specific issues that may be encountered during
experimental spray applications.

Frequently Asked Questions (FAQS)

Q1: What is the optimal spray volume for Terbuthylazine application?

Al: A minimum spray volume of 50 L/ha is recommended for ground boom applications to
ensure adequate coverage.[1][2] For certain applications, a higher volume of at least 200 L/ha
Is suggested, particularly when using fan-type spray tips.[3]

Q2: What are the recommended environmental conditions for spraying Terbuthylazine?

A2: It is crucial to apply Terbuthylazine under specific weather conditions to maximize efficacy
and minimize drift. Avoid spraying when wind speed is less than 3 or greater than 20 kilometers
per hour.[1][2] Applications should be avoided during temperature inversions, which often occur
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in the evening and early morning.[1][4] High temperatures and low relative humidity can
increase the evaporation of spray droplets, leading to reduced deposition and increased drift
potential.[4][5]

Q3: What type of spray nozzle and droplet size should be used?

A3: To minimize spray drift, it is mandatory to use nozzles that produce a COARSE or larger
spray droplet size, according to the ASAE S572 definition.[1][2]

Q4: Are there any soil condition requirements for application?

A4: For best results, apply Terbuthylazine to moist soil or when rain is imminent to aid in its
activation and movement into the weed root zone.[1][6] Do not apply to waterlogged soil.[1][7]
The soil should be free of excessive clods and trash.[2][7]

Q5: Can Terbuthylazine be tank-mixed with other products?

A5: Yes, Terbuthylazine is compatible with several other herbicides and adjuvants, such as
glyphosate, paraquat, and certain surfactants.[1][3][6] HowevVer, it is always recommended to
perform a small-scale compatibility test before mixing large quantities.[3] When tank-mixing
with glyphosate-based products, ensure Terbuthylazine is added to the tank last.[3]

Troubleshooting Guide

Issue 1: Poor Weed Control
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Potential Cause Troubleshooting Step

Apply pre-emergence to moist soil before weeds
germinate.[1][6] For post-emergence

Incorrect Application Timing o ) )
application, treat small, actively growing weeds.

[7]

Application requires sufficient rainfall (20-30
o _ _ mm) within 2-3 weeks to move the herbicide into
Insufficient Soil Moisture .
the weed root zone.[6][7] If conditions are dry,

efficacy will be reduced.

A history of continuous use of triazine herbicides
Weed Resistance can lead to resistant weed biotypes.[8] Rotate

with herbicides having different modes of action.

Terbuthylazine is mainly absorbed by the roots
and has little effect on established weeds.[3] For
) ) dense infestations, consider cultivation or a
Dense Weed Population or Buried Weeds o ) o
knockdown herbicide prior to application.[1][3]
Weeds buried by cultivation may not be

effectively controlled.[2]

For post-emergence applications, the addition of
Incorrect Adjuvant Use an adjuvant like Hasten at a concentration of
500mL/100L of water is often required.[1][2]

Issue 2: Crop Injury (Phytotoxicity)
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Potential Cause

Troubleshooting Step

Spray Overlap

Avoid overlapping sprays and double spraying
on headlands and corners, especially at higher

application rates.[1][2]

Heavy Rainfall After Application

Intense rain, particularly on ridged soil, can
wash the herbicide into the seed furrow, causing

crop damage.[1][2][6]

Incorrect Sowing Depth

Ensure crops are sown to the recommended
depth (e.g., at least 5 cm for pulse crops) to

protect the seed from the herbicide.[1][2]

High Soil pH

On soils with a pH of 8.0 and above, do not use
higher application rates, as this can lead to

unacceptable crop damage.[1][7]

Use of Certain Seed Treatments

Avoid using fungicide seed treatments that are
known to reduce seedling vigor, as this can

increase susceptibility to herbicide damage.[1]

[6]

Issue 3: Spray Drift
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Potential Cause Troubleshooting Step

Do not apply when wind speeds exceed 20
High Wind Speeds km/h.[1][2] The ideal wind speed is between 3
and 10 mph.[4][9]

Do not spray during temperature inversions,
Temperature Inversions which are common in the early morning or late

evening when there is minimal wind.[1][10]

Use nozzles that produce a COARSE or larger
) droplet size to reduce the potential for drift.[1][2]
Small Droplet Size S ]
Avoid high pressures that can create fine

droplets.[9]

Lower the boom height to the minimum
) ) recommended for maintaining proper nozzle
High Boom Height .
overlap to reduce the distance droplets have to

travel.[5][11]

High temperatures and low humidity increase
Unfavorable Weather droplet evaporation, leading to smaller droplets

that are more prone to drift.[4][5]

Experimental Protocols & Data

Spray Solution Preparation
o Tank Filling: Half-fill the spray tank with clean water and begin agitation.[3]

» Product Addition: If using a water-dispersible granule (WG) formulation, pre-mix it in a small
amount of water to form a slurry before adding it to the spray tank. For suspension
concentrate (SC) formulations, shake the container well before use.[3] Add the required
guantity of Terbuthylazine to the tank.

» Adjuvant Addition: If required, add the specified adjuvant. For example, Hasten is often
recommended at a rate of 500mL per 100L of water for post-emergence applications.[1][2]
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» Final Volume: Top up the tank with water to the desired volume while maintaining agitation.

[3]

» Continued Agitation: Ensure continuous agitation during filling and spraying to keep the

product in suspension. If the spray solution is allowed to stand, agitate it thoroughly before

resuming application.[1]

Quantitative Spray Parameters

Parameter

Recommended Value

Source

Application Rate

0.86 - 1.2 kg/ha (for 875 WG

formulation)

[1]

1.0 - 1.4 kg/ha (for 750 WG

formulation)

[2]

Spray Volume Minimum 50 L/ha [11[2]
Wind Speed 3-20 km/h [1112]
Droplet Size Coarse or larger [1][2]

Adjuvant (Hasten)

500 mL/100 L water (for post-

emergence)

[1](2]

Rainfall for Activation

20 - 30 mm within 2-3 weeks of

application

[6]7]

Visual Guides
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Environmental & Application Factors
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Caption: Factors influencing spray drift.
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Caption: Troubleshooting poor weed control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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